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Compound of Interest

Compound Name: Cyclohexyl hexanoate

Cat. No.: B1596534 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe and efficient

laboratory environment is paramount. This guide provides immediate, essential safety and

logistical information for handling Cyclohexyl hexanoate, including detailed operational and

disposal plans.

Chemical Safety and Physical Properties
Cyclohexyl hexanoate is a liquid ester that is generally not classified as a hazardous

substance. However, it is noted to be air-sensitive, and thermal decomposition can lead to the

release of irritating gases and vapors.[1] Adherence to standard laboratory safety protocols is

essential to minimize risks.

Property Value Source

Molecular Formula C12H22O2 [1]

CAS Number 6243-10-3 [1]

Physical State Liquid [1]

Appearance No information available [1]

Odor No information available [1]

Flash Point 95.56 °C (204.00 °F) [2]
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Operational Plan: Step-by-Step Handling Procedure
This section outlines the procedural steps for the safe handling of Cyclohexyl hexanoate.

1. Pre-Operational Checks:

Ventilation: Ensure work is conducted in a well-ventilated area, preferably within a chemical

fume hood.[3]

Personal Protective Equipment (PPE) Inspection: Before handling, inspect all PPE for

integrity. This includes:

Eye Protection: Chemical splash goggles or safety glasses with side-shields.[4]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., Nitrile, Neoprene).

Gloves must be inspected prior to use.[5]

Body Protection: A lab coat or other protective clothing is recommended to prevent skin

exposure.[4][6]

Emergency Equipment: Confirm the location and functionality of the nearest eyewash station

and safety shower.[3]

Spill Kit: Have a spill kit readily available that is appropriate for non-polar organic liquids.

2. Handling Procedure:

Container Handling: Keep the container of Cyclohexyl hexanoate tightly closed when not in

use. Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.

[3]

Dispensing: When transferring or dispensing the liquid, do so carefully to avoid splashes and

the generation of aerosols.

Air-Sensitive Precaution: As the substance is air-sensitive, consider using an inert

atmosphere (e.g., nitrogen or argon) for prolonged storage or for reactions where

atmospheric exposure could affect the material's integrity.[6]
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Avoid Incompatibilities: Keep away from strong oxidizing agents.[7]

3. Post-Handling:

Decontamination: After handling, wash hands thoroughly with soap and water.[4]

PPE Removal: Remove gloves and other PPE carefully to avoid skin contamination.

Storage: Ensure the container is tightly sealed and returned to its designated storage

location.

Emergency First Aid Measures
In the event of exposure, follow these first aid protocols:

Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes, including

under the eyelids. Seek medical attention.[1]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes

while removing all contaminated clothing. If symptoms occur, seek medical attention.[1]

Inhalation: Move the exposed individual to fresh air. If symptoms occur, get medical

attention.[1]

Ingestion: Clean the mouth with water and drink plenty of water afterward. Seek medical

attention if symptoms occur.[1]

Disposal Plan
Proper disposal of Cyclohexyl hexanoate is crucial to prevent environmental contamination

and ensure regulatory compliance.

1. Waste Identification and Collection:

Collect waste Cyclohexyl hexanoate and any contaminated materials (e.g., absorbent

pads, gloves) in a designated, properly labeled, and sealed container.

Do not mix with other waste streams unless compatible.
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2. Waste Disposal:

Dispose of the chemical waste in accordance with all applicable local, regional, and national

regulations.[8]

Waste codes should be assigned by the user based on the specific application for which the

product was used.[1]

Handle uncleaned, empty containers as you would the product itself. Do not reuse empty

containers.[1]
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Caption: Workflow for the safe handling of Cyclohexyl hexanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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